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Compound of Interest

Compound Name:
3-Amino-2-bromo-4,6-

dimethylpyridine

Cat. No.: B033904 Get Quote

Technical Guide: 3-Amino-2-bromo-4,6-
dimethylpyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a consolidated overview of the available scientific and technical

data for the compound 3-Amino-2-bromo-4,6-dimethylpyridine (CAS No. 104829-98-3). The

information is intended to support research and development activities by presenting key

chemical properties, a detailed synthesis protocol, and a workflow visualization of its

preparation.

Chemical and Physical Properties
3-Amino-2-bromo-4,6-dimethylpyridine, with the molecular formula C₇H₉BrN₂, is a

substituted pyridine derivative.[1] Its structural and physical characteristics are summarized in

the table below.
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Property Value Source

CAS Number 104829-98-3 [1]

Molecular Formula C₇H₉BrN₂ [1]

Molecular Weight 201.06 g/mol [2]

IUPAC Name
2-bromo-4,6-dimethylpyridin-3-

amine
[2]

Synonyms 5-Amino-6-bromo-2,4-lutidine Commercially available

Physical State Light yellow solid Synthesis observation

Purity Typically >95% Commercial suppliers[1]

Spectroscopic Data
While several chemical suppliers indicate the availability of spectroscopic data such as ¹H NMR

and FT-IR for 3-Amino-2-bromo-4,6-dimethylpyridine, publicly accessible, quantitative

spectral data is limited. Researchers requiring detailed spectroscopic characterization are

advised to acquire the compound from a commercial source and perform the analysis, or to

consult the supplementary information of relevant, albeit currently unavailable, research

articles.

Experimental Protocols
Synthesis of 3-Amino-2-bromo-4,6-dimethylpyridine

The following protocol for the synthesis of 3-Amino-2-bromo-4,6-dimethylpyridine is based

on a Hofmann rearrangement of 2-bromo-4,6-dimethylpyridine-3-carboxamide.

Materials:

2-bromo-4,6-dimethylpyridine-3-carboxamide

Sodium hydroxide (NaOH)

Bromine (Br₂)
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Dichloromethane (CH₂Cl₂)

Saturated brine solution

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Preparation of Sodium Hypobromite Solution: A solution of sodium hydroxide (2.1 g, 52.5

mmol) in water (21 mL) is cooled to -5 °C. Bromine (2.8 g, 17.5 mmol) is added dropwise to

the cold sodium hydroxide solution with stirring.

Hofmann Rearrangement: To the freshly prepared sodium hypobromite solution, 2-bromo-

4,6-dimethylpyridine-3-carboxamide (3.19 g, 14 mmol) is added in one portion. The reaction

mixture is stirred at 0 °C for 1 hour.

Reaction Completion: The reaction mixture is then warmed to 70 °C and stirred for an

additional hour.

Work-up and Extraction: After cooling to room temperature, the mixture is extracted with

dichloromethane. The organic layer is washed with saturated brine and subsequently dried

over anhydrous sodium sulfate.

Purification: The drying agent is removed by filtration, and the filtrate is concentrated under

reduced pressure. The resulting residue is purified by silica gel column chromatography

using a mixture of hexane and ethyl acetate (2:1) as the eluent.

Product Isolation: The fractions containing the desired product are combined and the solvent

is evaporated to yield 3-amino-2-bromo-4,6-dimethylpyridine as a light yellow solid (2.8 g,

100% yield).
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Experimental Workflow
The following diagram illustrates the workflow for the synthesis and purification of 3-Amino-2-
bromo-4,6-dimethylpyridine.

Reagent Preparation

Hofmann Rearrangement Work-up & Extraction Purification

Aqueous NaOH
Sodium Hypobromite Solution

-5 °C

Bromine -5 °C

Stir at 0 °C for 1h2-bromo-4,6-dimethyl-
pyridine-3-carboxamide Warm to 70 °C for 1h Cool to RT Extract with CH₂Cl₂ Wash with Brine Dry over Na₂SO₄ Filter Concentrate Silica Gel Chromatography

(Hexane:EtOAc 2:1)
3-Amino-2-bromo-4,6-dimethylpyridine

(Light Yellow Solid)

Click to download full resolution via product page

Synthesis and Purification Workflow

Biological Activity and Signaling Pathways
A comprehensive search of publicly available scientific literature and databases did not yield

specific information regarding the biological activity or associated signaling pathways for 3-
Amino-2-bromo-4,6-dimethylpyridine. While related aminopyridine and dimethylpyridine

structures have been investigated for various biological activities, including as kinase inhibitors,

data for this specific compound is not available. Further research is required to elucidate its

potential pharmacological profile.

Conclusion
This technical guide summarizes the currently available information on 3-Amino-2-bromo-4,6-
dimethylpyridine. While a detailed synthesis protocol is established, a significant data gap

exists in the public domain regarding its comprehensive spectroscopic characterization and
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biological activity. This presents an opportunity for further research to explore the properties

and potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

